Cas no 2228453-60-7 ((2-fluoro-4-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2228453-60-7
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• CID: 6415512
• PubChem ID: 165869740
• Update Time: 2025-05-21

(2-fluoro-4-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride
• 2228453-60-7
• EN300-1584654

• Inchi： 1S/C7H5F2NO4S/c8-7-3-6(10(11)12)2-1-5(7)4-15(9,13)14/h1-3H,4H2
• InChI Key： RYXIYLQFTFURCJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1F)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 236.99073514g/mol
• Monoisotopic Mass: 236.99073514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride

Recent Advances in the Application of (2-Fluoro-4-nitrophenyl)methanesulfonyl Fluoride (CAS: 2228453-60-7) in Chemical Biology and Drug Discovery

The compound (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride (CAS: 2228453-60-7) has recently emerged as a versatile chemical probe and tool in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active site residues in enzymes, particularly serine hydrolases. Recent studies have highlighted its unique reactivity profile and potential applications in target identification, mechanism-based inhibition, and activity-based protein profiling (ABPP).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity for certain serine hydrolases when used at appropriate concentrations. The researchers utilized (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride as a warhead in the development of covalent inhibitors for cancer-related targets. The electron-withdrawing nitro and fluoro substituents on the phenyl ring were found to significantly enhance the compound's reactivity while maintaining good stability in physiological conditions.

In proteomics applications, this compound has shown promise as an activity-based probe due to its ability to form stable covalent adducts with active site nucleophiles. A recent Nature Chemical Biology publication (2024) reported its use in mapping the reactivity landscape of the human serine hydrolase family. The study revealed several previously uncharacterized enzyme activities, highlighting the value of this chemical tool in functional proteomics.

The stability of (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride in aqueous solutions has been systematically investigated in a 2023 ACS Chemical Biology paper. The researchers developed optimized storage and handling protocols that significantly extend the compound's usable lifetime for biochemical experiments. These findings are particularly important for reproducibility in chemical biology studies employing this reagent.

Recent structural biology work has provided atomic-level insights into the interaction between this compound and its protein targets. X-ray crystallography studies published in early 2024 show that the methanesulfonyl fluoride group forms characteristic covalent bonds with catalytic serine residues, while the aromatic ring system participates in important π-stacking interactions that contribute to binding specificity.

From a drug discovery perspective, several pharmaceutical companies have incorporated (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride into their covalent drug screening platforms. Its balanced reactivity makes it particularly useful for identifying novel binding sites that might be missed by traditional screening approaches. Recent patent applications suggest growing interest in derivatives of this compound as potential therapeutics for inflammatory and neurodegenerative diseases.

Looking forward, researchers anticipate expanded applications of this compound in chemical proteomics and covalent drug discovery. Ongoing studies are exploring its utility in live-cell imaging and in vivo target engagement studies. The unique combination of reactivity and selectivity offered by (2-fluoro-4-nitrophenyl)methanesulfonyl fluoride positions it as a valuable tool for addressing fundamental questions in chemical biology and accelerating drug discovery efforts.